Cas no 2549044-27-9 (6-ethyl-N-(4-methoxyphenyl)-2-methylpyrimidin-4-amine)

• Product Name: 6-ethyl-N-(4-methoxyphenyl)-2-methylpyrimidin-4-amine
• CAS No: 2549044-27-9
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 5314078
• PubChem ID: 154882771
• Update Time: 2025-10-29

6-ethyl-N-(4-methoxyphenyl)-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Ethyl-N-(4-methoxyphenyl)-2-methyl-4-pyrimidinamine
• AKOS040730429
• 6-ethyl-N-(4-methoxyphenyl)-2-methylpyrimidin-4-amine
• 2549044-27-9
• F6789-3999

• Inchi： 1S/C14H17N3O/c1-4-11-9-14(16-10(2)15-11)17-12-5-7-13(18-3)8-6-12/h5-9H,4H2,1-3H3,(H,15,16,17)
• InChI Key： PRAWKXOACUQWKY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC1=CC(CC)=NC(C)=N1

Computed Properties

• Exact Mass: 243.137162174g/mol
• Monoisotopic Mass: 243.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 383.6±37.0 °C(Predicted)
• pka: 7.53±0.12(Predicted)

Additional information on 6-ethyl-N-(4-methoxyphenyl)-2-methylpyrimidin-4-amine

6-Ethyl-N-(4-Methoxyphenyl)-2-Methylpyrimidin-4-Amine: A Comprehensive Overview

The compound with CAS No. 2549044-27-9, commonly referred to as 6-Ethyl-N-(4-Methoxyphenyl)-2-Methylpyrimidin-4-Amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyrimidine class of heterocyclic compounds, which are known for their diverse biological activities and applications in drug discovery. The structure of 6-Ethyl-N-(4-Methoxyphenyl)-2-Methylpyrimidin-4-Amine features a pyrimidine ring with substituents at positions 2, 4, and 6, including an ethyl group, a methoxyphenyl group, and a methyl group. These substituents play a crucial role in determining the compound's chemical properties, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of 6-Ethyl-N-(4-Methoxyphenyl)-2-Methylpyrimidin-4-Amine in the development of novel therapeutic agents. The pyrimidine core of this molecule is a common structural motif in many bioactive compounds, including antiviral, anticancer, and anti-inflammatory agents. The presence of the methoxyphenyl group at position 4 introduces additional electronic and steric effects, which can enhance the compound's binding affinity to target proteins. This makes 6-Ethyl-N-(4-Methoxyphenyl)-2-Methylpyrimidin-4-Amine a promising candidate for further exploration in drug design.

One of the most exciting developments involving this compound is its potential application in the treatment of viral infections. Researchers have demonstrated that 6-Ethyl-N-(4-Methoxyphenyl)-2-Methylpyrimidin-4-Amine exhibits antiviral activity against several pathogens, including influenza virus and hepatitis C virus. The mechanism of action involves inhibition of viral replication by targeting key enzymes such as RNA polymerase or protease. These findings underscore the importance of this compound as a lead molecule for antiviral drug development.

In addition to its antiviral properties, 6-Ethyl-N-(4-Methoxyphenyl)-2-Methylpyrimidin-4-Amine has also shown promise in cancer therapy. Preclinical studies have revealed that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/AKT/mTOR pathway. Furthermore, it has been found to enhance the efficacy of conventional chemotherapy drugs by sensitizing cancer cells to cytotoxic agents. These findings suggest that 6-Ethyl-N-(4-Methoxyphenyl)-2-Methylpyrimidin-4-Amine could serve as a valuable adjunct in cancer treatment regimens.

The synthesis of 6-Ethyl-N-(4-Methoxyphenyl)-2-Methylpyrimidin-4-Amine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation steps. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound compared to traditional methods. This advancement highlights the importance of modern synthetic techniques in streamlining the production of complex molecules like 6-Ethyl-N-(4-Methoxyphenyl)-2-Methylpyrimidin-4-Amine.

From an analytical standpoint, 6-Ethyl-N-(4-Methoxyphenyl)-2-Methylpyrimidin-4-Amine can be characterized using a variety of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide valuable insights into the molecular structure and purity of the compound. For instance, 1H NMR spectroscopy can be used to identify the protons on the ethyl and methyl groups, while IR spectroscopy can confirm the presence of functional groups such as amine and methoxy.

The pharmacokinetic properties of 6-Ethyl-N-(4-Methoxyphenyl)-2-Methylpyrimidin-4-Amine have also been extensively studied. Animal studies have shown that this compound exhibits moderate oral bioavailability and favorable pharmacokinetic profiles, making it suitable for systemic administration. However, further research is needed to optimize its bioavailability and minimize potential side effects before it can be advanced to clinical trials.

In conclusion, 6-Ethyl-N-(4-Methoxyphenyl)-2-Methylpyrimidin-4-Amine is a versatile compound with significant potential in drug discovery and development. Its unique chemical structure, combined with its promising biological activities, makes it an attractive target for further research. As advancements in synthetic chemistry and pharmacology continue to unfold, this compound is likely to play an increasingly important role in addressing unmet medical needs.